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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the solubility and stability of VJ115,
a potent small-molecule inhibitor of ENOX1 (ecto-NOX disulfide-thiol exchanger 1).
Understanding these parameters is critical for the design and interpretation of reliable in vitro
assays. This document offers a summary of available data, detailed experimental protocols for
in-house validation, and visualizations of key pathways and workflows.

Quantitative Data Summary

The following tables summarize the currently available quantitative data regarding the solubility
and stability of VJ115. Researchers are encouraged to use the provided protocols to determine
precise values under their specific experimental conditions.

Table 1: Solubility of VJ115
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Solvent Concentration = Temperature Method Source
Dimethyl
Room
Sulfoxide 10 mM Not Specified Vendor Data
Temperature
(DMSO)
Water Insoluble Not Specified Not Specified Vendor Data
Phosphate-
] Data Not
Buffered Saline - - -
Available
(PBS),pH 7.4
Cell Culture
Media (e.g., Data Not
DMEM, RPMI- Available
1640)

Table 2: Stability and Storage of VJ115

Storage )
Form Duration Notes Source
Temperature
) Dry, dark
Solid Powder -20°C >5 years N Vendor Data[1]
conditions
) Dry, dark
Solid Powder 0-4°C Days to weeks - Vendor Data[1]
conditions
Long term Aliquot to avoid
In DMSO -20°C (months to freeze-thaw Vendor Data[1]
years) cycles
In Cell Culture 37°C Data Not Half-life not
Media Available determined

Mechanism of Action and Signaling Pathway

VJ115 is a novel chemical entity that functions as an inhibitor of the NADH oxidase activity of
ENOX1.[2][3][4] By inhibiting ENOX1, VJ115 disrupts the oxidation of NADH to NAD+, leading
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to an increase in the intracellular NADH/NAD+ ratio.[1] This alteration in the cellular redox state

has significant downstream effects, particularly in endothelial cells, impacting angiogenesis and
cellular structure.

Proteomic and transcriptomic analyses have revealed that VJ115-mediated inhibition of
ENOX1 leads to the downregulation of key proteins involved in cytoskeletal organization,
notably stathmin and lamin A/C.[1][2] Stathmin is a microtubule-destabilizing protein, and its
suppression can lead to alterations in microtubule dynamics. Lamin A/C are components of the
nuclear lamina, crucial for maintaining nuclear shape and organizing chromatin. The impact of
VJ115 on these proteins provides a mechanistic link between ENOX1 activity, cellular NADH
levels, and the regulation of angiogenesis and cytoskeletal integrity.[2]
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VJ115 Solubility Assessment Workflow

Prepare 10 mM VJ115
stock in DMSO

:

Prepare serial dilutions in
aqueous buffer/media

.

Incubate at desired
temperature (e.g., 2h)

Visually inspect for
precipitation

Precipitate observ:

Centrifuge to pellet

undissolved compound No precipitate

Quantify VJ115 in
supernatant (HPLC/UV-Vis)

Determine solubility limit
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VJ115 Stability Assessment Workflow

Prepare VJ115 working solution
in cell culture media

:

Aliquot for time points
(0, 2, 4, 8, 24, 48, 72h)

.

Incubate at 37°C, 5% CO2

l

Collect samples at each
time point

l

Store samples at -80°C

After all time points

Analyze VJ115 concentration
by HPLC

Calculate half-life (t%2)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683066#solubility-and-stability-of-vj115-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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